(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole
Overview
Description
(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiazole derivative, and it has been synthesized using different methods.
Mechanism of Action
The mechanism of action of (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound has also been shown to inhibit the activity of bacterial and fungal enzymes, leading to their death.
Biochemical and Physiological Effects:
(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole has been reported to have various biochemical and physiological effects. In vitro studies have shown that the compound has cytotoxic effects on cancer cells. Additionally, it has been shown to inhibit the activity of bacterial and fungal enzymes, leading to their death. However, the compound's effects on the human body are not fully understood and require further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole in lab experiments is its potential as an anticancer, antibacterial, and antifungal agent. The compound's ability to induce apoptosis and inhibit angiogenesis in cancer cells makes it a promising candidate for further research. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its effects on the human body.
Future Directions
There are several future directions for research on (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole. One area of research could focus on the compound's potential as an anticancer agent. Further studies could investigate the compound's mechanism of action, toxicity, and efficacy in vivo. Another area of research could focus on the compound's potential as an antibacterial and antifungal agent. Studies could investigate the compound's activity against different bacterial and fungal strains and its potential use in the development of new antibiotics and antifungal agents. Additionally, further research could investigate the compound's potential as a lead compound for the development of new drugs in various fields of research.
Scientific Research Applications
(E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole has been studied for its potential applications in different fields of research. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, (E)-4-(4-bromophenyl)-2-((E)-(furan-2-ylmethylene)hydrazono)-2,3-dihydrothiazole has also been studied for its potential use as an antibacterial and antifungal agent.
properties
IUPAC Name |
4-(4-bromophenyl)-N-[(E)-furan-2-ylmethylideneamino]-1,3-thiazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrN3OS/c15-11-5-3-10(4-6-11)13-9-20-14(17-13)18-16-8-12-2-1-7-19-12/h1-9H,(H,17,18)/b16-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KECGDNDIPWAYCW-LZYBPNLTSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=NNC2=NC(=CS2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=N/NC2=NC(=CS2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.